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Compound of Interest

2-azido-N-(2-
Compound Name:

chlorophenyl)acetamide

cat. No.: B6590637

Technical Guide: 2-azido-N-(2-
chlorophenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-azido-N-(2-chlorophenyl)acetamide, a
compound of interest in medicinal chemistry and drug development. Due to the limited
availability of direct experimental data for this specific molecule, this guide focuses on its
fundamental chemical properties, a projected synthesis protocol based on established
reactions of analogous compounds, and the necessary precursors.

Core Chemical Data

While a specific CAS number for 2-azido-N-(2-chlorophenyl)acetamide is not publicly
documented, its key properties can be extrapolated. The molecular formula is CsH7CIN4O. The
primary precursor for its synthesis is 2-chloro-N-(2-chlorophenyl)acetamide.
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Property Value Source
2-azido-N-(2-

Compound Name _
chlorophenyl)acetamide

CAS Number Not available

Molecular Formula CsH7CIN4O Calculated

Molecular Weight 210.62 g/mol Calculated
2-chloro-N-(2-

Precursor Name

chlorophenyl)acetamide

[1]2]

Precursor CAS No.

3289-76-7

[1](2]

Precursor Mol. Wt.

204.05 g/mol

[1]

Proposed Synthesis

The synthesis of 2-azido-N-(2-chlorophenyl)acetamide is projected to proceed via a

nucleophilic substitution reaction. This method is well-established for the synthesis of similar

azido-N-arylacetamides.

Experimental Protocol: Synthesis of 2-azido-N-(2-
chlorophenyl)acetamide

This protocol is adapted from established procedures for the synthesis of related compounds.

Materials:

Ethanol

Water

Sodium azide (NaNs)

Round-bottom flask

2-chloro-N-(2-chlorophenyl)acetamide (CAS: 3289-76-7)[1][2]

© 2025 BenchChem. All rights reserved.

Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB3464083_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3464083.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3464083_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3464083.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3464083_EN.htm
https://www.benchchem.com/product/b6590637?utm_src=pdf-body
https://www.benchchem.com/product/b6590637?utm_src=pdf-body
https://www.benchchem.com/product/b6590637?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB3464083_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3464083.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6590637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reflux condenser
Magnetic stirrer with heating plate
Filtration apparatus (e.g., Buchner funnel)

Thin-layer chromatography (TLC) apparatus

Procedure:

In a round-bottom flask, dissolve 2-chloro-N-(2-chlorophenyl)acetamide (1 equivalent) in a
mixture of ethanol and water (e.g., a 70:30 ratio).

Add sodium azide (approximately 1.2 to 1.5 equivalents) to the solution.

Attach a reflux condenser and heat the mixture to reflux (approximately 80°C) with constant
stirring.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete (indicated by the consumption of the starting material), cool
the mixture to room temperature.

The product, 2-azido-N-(2-chlorophenyl)acetamide, is expected to precipitate out of the
solution.

Collect the precipitate by filtration and wash it with cold water to remove any remaining salts.

The crude product can be further purified by recrystallization from a suitable solvent, such as
ethanol.

Synthesis Workflow
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Reactants

2-chloro-N-(2-chlorophenyl)acetamide

Nucleophilic Substitution

Sodium Azide (NaN3) 2-azido-N-(2-chlorophenyl)acetamide

Ethanol/Water

Click to download full resolution via product page

A diagram illustrating the proposed synthesis of 2-azido-N-(2-chlorophenyl)acetamide.

Signaling Pathways and Biological Activity

Currently, there is no specific information available in the public domain regarding the signaling
pathways affected by 2-azido-N-(2-chlorophenyl)acetamide or its detailed biological activity.
Research on analogous compounds suggests that N-arylacetamides can possess a range of
biological activities. However, without direct experimental evidence, any potential biological role
of the title compound remains speculative.

Conclusion

This technical guide provides the foundational chemical information for 2-azido-N-(2-
chlorophenyl)acetamide, including its calculated molecular weight and a detailed, evidence-
based protocol for its synthesis. The provided workflow and data tables offer a clear and
concise summary for researchers. It is important to note the current absence of experimental
data on the biological effects of this specific compound, highlighting an area for future
investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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